Cas no 1396761-25-3 (1-(3-chloro-4-fluorobenzenesulfonyl)-4-[(2-phenyl-1H-imidazol-1-yl)methyl]piperidine)

• Product Name: 1-(3-chloro-4-fluorobenzenesulfonyl)-4-[(2-phenyl-1H-imidazol-1-yl)methyl]piperidine
• CAS No: 1396761-25-3
• MF: C₂₁H₂₁ClFN₃O₂S
• MW: 433.92674612999
• CID: 5895059
• PubChem ID: 71781135
• Update Time: 2025-05-24

1-(3-chloro-4-fluorobenzenesulfonyl)-4-[(2-phenyl-1H-imidazol-1-yl)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-fluorophenyl)sulfonyl-4-[(2-phenylimidazol-1-yl)methyl]piperidine
• 1-(3-chloro-4-fluorobenzenesulfonyl)-4-[(2-phenyl-1H-imidazol-1-yl)methyl]piperidine
• F5822-2251
• 1-((3-chloro-4-fluorophenyl)sulfonyl)-4-((2-phenyl-1H-imidazol-1-yl)methyl)piperidine
• 1396761-25-3
• AKOS024519614

• Inchi： 1S/C21H21ClFN3O2S/c22-19-14-18(6-7-20(19)23)29(27,28)26-11-8-16(9-12-26)15-25-13-10-24-21(25)17-4-2-1-3-5-17/h1-7,10,13-14,16H,8-9,11-12,15H2
• InChI Key： NQNANNGJGCRTHB-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(F)C(Cl)=C2)(=O)=O)CCC(CN2C(C3=CC=CC=C3)=NC=C2)CC1

Computed Properties

• Exact Mass: 433.1027040g/mol
• Monoisotopic Mass: 433.1027040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(3-chloro-4-fluorobenzenesulfonyl)-4-[(2-phenyl-1H-imidazol-1-yl)methyl]piperidine

1-(3-Chloro-4-Fluorobenzenesulfonyl)-4-[(2-Phenyl-1H-Imidazol-1-Yl)Methyl]Piperidine: A Comprehensive Overview

The compound CAS No. 1396761-25-3, also known as 1-(3-chloro-4-fluorobenzenesulfonyl)-4-[(2-phenyl-1H-imidazol-1-yl)methyl]piperidine, is a complex organic molecule with significant potential in various fields, particularly in pharmaceutical and chemical research. This compound has garnered attention due to its unique structural features and promising applications in drug design and material science.

The molecular structure of this compound is characterized by a piperidine ring, which is a six-membered cyclic amine, substituted at the 4-position with a sulfonyl group attached to a 3-chloro-4-fluoro benzene ring. Additionally, the molecule features an imidazole ring, a heterocyclic aromatic compound, which is further substituted with a phenyl group. This combination of functional groups provides the molecule with diverse chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The sulfonyl group, in particular, is known to enhance bioavailability and stability in biological systems, making it a valuable component in drug design. The presence of the imidazole ring adds to the molecule's versatility, as imidazoles are known for their ability to act as hydrogen bond donors and acceptors, which can enhance binding affinity to target proteins.

One of the most exciting developments involving this compound is its potential application in the field of oncology. Researchers have explored its ability to inhibit specific kinases involved in cancer cell proliferation and metastasis. The chloro and fluoro substituents on the benzene ring contribute to the molecule's lipophilicity, which is crucial for penetrating cellular membranes and reaching intracellular targets.

In addition to its therapeutic applications, this compound has also been studied for its role in catalysis and materials science. The piperidine ring's flexibility allows for various conformations, which can be advantageous in designing catalysts with high enantioselectivity. Furthermore, the molecule's electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Recent advancements in asymmetric synthesis techniques have enabled researchers to produce enantiomerically enriched samples, which are essential for studying stereochemical effects on biological activity.

From a structural standpoint, the molecule's combination of rigid aromatic rings and flexible aliphatic chains creates a unique balance between rigidity and flexibility. This balance is critical for optimizing pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Understanding these properties is essential for translating laboratory findings into clinical applications.

The imidazole moiety within the molecule also plays a significant role in its reactivity. Imidazoles are known for their ability to form stable complexes with metal ions, which can be exploited in designing metalloenzymes or catalysts with novel functionalities. Moreover, the phenyl group attached to the imidazole ring enhances the molecule's aromaticity, further stabilizing its structure.

Recent computational studies have provided deeper insights into the electronic structure of this compound. Advanced quantum mechanical calculations have revealed that the molecule exhibits favorable electronic transitions, making it a potential candidate for use in light-emitting diodes (LEDs) or solar cells. These findings underscore the versatility of this compound across multiple disciplines.

In conclusion, CAS No. 1396761-25-3 represents a fascinating example of how complex organic molecules can bridge diverse fields such as pharmacology, catalysis, and materials science. Its unique structural features and promising applications continue to drive research efforts aimed at unlocking its full potential.